![molecular formula C19H19NO7S B7505238 [1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate](/img/structure/B7505238.png)
[1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate, also known as MDMA, is a synthetic drug that has been widely used for recreational purposes. However, it has also been the subject of scientific research due to its potential therapeutic effects.
Mechanism of Action
[1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate acts on the serotonin system in the brain, increasing the release and blocking the reuptake of serotonin. This leads to a surge in serotonin levels, which can result in feelings of euphoria, empathy, and emotional openness. It also affects other neurotransmitters such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
This compound can have both short-term and long-term effects on the body. Short-term effects include increased heart rate, blood pressure, and body temperature, as well as feelings of euphoria, empathy, and emotional openness. Long-term effects can include neurotoxicity, cognitive impairment, and increased risk of depression and anxiety.
Advantages and Limitations for Lab Experiments
[1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate has been used in animal studies to investigate its potential therapeutic effects and mechanism of action. However, there are limitations to using this compound in lab experiments, such as the difficulty in controlling dosage and potential confounding factors such as environmental conditions and individual differences in response.
Future Directions
There are several potential future directions for research on [1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate, including further investigation into its therapeutic effects, development of safer and more effective dosing protocols, and exploration of its potential use in combination with other therapies such as psychotherapy and mindfulness-based interventions. Additionally, more research is needed to better understand the long-term effects of this compound use and potential strategies for mitigating these effects.
Conclusion:
This compound is a synthetic drug that has been widely used for recreational purposes, but it also has potential therapeutic effects that have been studied in scientific research. While there are advantages to using this compound in lab experiments, there are also limitations and potential risks associated with its use. Future research directions include further investigation into its therapeutic effects, development of safer dosing protocols, and exploration of its potential use in combination with other therapies.
Synthesis Methods
[1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate can be synthesized using various methods, but the most common one involves the reaction between safrole and hydrochloric acid to produce MDP2P, which is then converted to this compound using reductive amination with methylamine. Other methods include the use of precursor chemicals such as PMK and BMK.
Scientific Research Applications
[1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate has been studied for its potential therapeutic effects in treating various mental health conditions such as post-traumatic stress disorder (PTSD), anxiety, and depression. It has also been studied for its potential use in couples therapy and improving communication and empathy.
Properties
IUPAC Name |
[1-(1,3-benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO7S/c1-12(27-19(22)14-4-3-5-15(9-14)28(2,23)24)18(21)20-10-13-6-7-16-17(8-13)26-11-25-16/h3-9,12H,10-11H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOVHGURVPFEBMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCC1=CC2=C(C=C1)OCO2)OC(=O)C3=CC(=CC=C3)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.